Cas no 2503202-49-9 (3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1))

• Product Name: 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1)
• CAS No: 2503202-49-9
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 5819779
• PubChem ID: 154814577
• Update Time: 2025-06-15

3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1)
• 2-(1H-imidazol-1-yl)pyridine-3-carboxylic acid hydrochloride
• 2503202-49-9
• EN300-27158957
• 2-Imidazol-1-ylpyridine-3-carboxylic acid;hydrochloride

• Inchi： 1S/C9H7N3O2.ClH/c13-9(14)7-2-1-3-11-8(7)12-5-4-10-6-12;/h1-6H,(H,13,14);1H
• InChI Key： SXLNLIUDQAAVPJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1N1C=NC=C1)(=O)O.Cl

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1)

Comprehensive Overview of 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1) (CAS No. 2503202-49-9)

The compound 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1) (CAS No. 2503202-49-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyridine and imidazole moieties, plays a pivotal role in the development of novel therapeutic agents. Its structural features make it a valuable intermediate in the synthesis of drug candidates targeting various diseases, including inflammatory disorders and neurological conditions.

In recent years, the demand for heterocyclic compounds like 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1) has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, which are critical in the design of next-generation pharmaceuticals. The compound's CAS No. 2503202-49-9 is frequently searched in academic and industrial databases, reflecting its growing importance in drug discovery pipelines.

One of the key reasons for the popularity of 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1) is its ability to act as a building block for more complex molecules. Its imidazole ring, a common feature in many biologically active compounds, enhances its binding affinity to various biological targets. This property has led to its inclusion in numerous high-throughput screening campaigns aimed at identifying new therapeutic leads.

The synthesis and characterization of CAS No. 2503202-49-9 have been extensively documented in scientific literature. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to ensure its purity and structural integrity. These analytical methods are crucial for maintaining the compound's suitability for preclinical studies and formulation development.

From a commercial perspective, 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1) is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its procurement is often associated with custom synthesis services, ensuring that researchers receive tailored quantities for their specific needs. The compound's CAS registry number serves as a unique identifier, facilitating seamless transactions in the global chemical marketplace.

In conclusion, 3-Pyridinecarboxylic acid, 2-(1H-imidazol-1-yl)-, hydrochloride (1:1) (CAS No. 2503202-49-9) represents a critical asset in modern drug development. Its multifaceted applications, coupled with its structural uniqueness, position it as a cornerstone in the quest for innovative therapeutic solutions. As research continues to uncover new potentials for this compound, its relevance in biomedical science is expected to grow exponentially.